Cas no 131-57-7 (Oxybenzone)
Oxybenzone is an organic UV absorber that provides broad-spectrum protection against UVA and UVB radiation. Its key advantages include high efficacy, water solubility, and compatibility with a range of skincare formulations. It offers excellent stability and resistance to degradation from light and heat, making it a reliable choice for sunscreens and cosmetic products.

Oxybenzone structure
Product name:Oxybenzone
Oxybenzone Chemical and Physical Properties
Names and Identifiers
-
- (2-Hydroxy-4-methoxyphenyl)(phenyl)methanone
- BP-3
- UV-9
- HMB
- Benzophenone-3
- Ultraviolet absorber UV-9
- 2-Hydroxy-4-Methoxy Benzophenone
- 2-Benzoyl-5-methoxyphenol
- 4-Methoxy-2-hydroxybenzophenone
- 2-Hydroxy-4-methoxy-benzotriazole
- Ultraviolet absorbent UV-9
- 2-Hydroxy-4-methoxybenzophenone(Benzophenone-3)
- 2-Hydroxy-4-methoxy-benzophenone
- Benzophenone 3
- Benzophenone-3 (Bp-3)
- Uvinul? 3040
- Uvinul 3040
- MOD
- uf3
- Uv 9
- HMBP
- Anuvex
- uvinul9
- NSC-7778
- 2-Hydroxy-4-methoxybenzophenone
- Uf 3
- UV Absorber UV-9 / BP-3
- Oxybenzon
- Oxybenzonum
- Oxibenzona
- Escalol 567
- Eusolex 4360
- Methanone, (2-hydroxy-4-methoxyphenyl)phenyl-
- Chimassorb 90
- Uvinul 9
- Advastab 45
- Syntase 62
- Uvistat 24
- Cyasorb UV 9
- Usaf cy-9
- Spectra-sorb UV 9
- Ongrostab HMB
- Oxybenzonum [INN-Latin]
- Uvinul M40
- Oxibenzona [INN-Spanish]
- Oxibenzonum
- Tox21_201985
- Epitope ID:131795
- Spectrum4_000463
- Uvinul M 40
- CHEBI:34283
- KAHSCREEN BZ-3
- oxybenzone
- 2-Hydroxy-4-methoxybenzophenone, 98%
- OXYBENZONE [MI]
- AS-13616
- OXYBENZONE [INN]
- Bebak Baby Sun
- HMS2097B16
- NCGC00016394-10
- BDBM50253134
- IDI1_000184
- Neo heliopan BB
- KBioGR_000906
- NINDS_000184
- AE-848/01549044
- BRD-K59037100-001-09-7
- Tox21_110418_1
- Tinosorb b 3
- DTXCID002405
- Spectrum5_001337
- (2-hydroxy-4-methoxy-phenyl)-phenyl-methanone
- Prestwick3_000887
- MLS000039797
- DivK1c_000184
- BENZOPHENONE-3 [VANDF]
- NCGC00065306-04
- SR-01000610567-4
- HSDB 4503
- Prestwick1_000887
- HMS1920D16
- KBio2_001529
- BBL003220
- Oxybenzone (USAN:USP:INN)
- 131-57-7
- Oxybenzone;2-Benzoyl-5-methoxyphenol; 4-Methoxy-2-hydroxybenzophenone; HMB
- Tox21_302852
- Pharmakon1600-01500451
- s4691
- 2-Hydroxy-4-methoxybenzophenone, certified reference material, TraceCERT(R)
- NCGC00016394-04
- DuraScreen (Salt/Mix)
- NCGC00065306-06
- Spectrum2_001008
- HY-A0067
- BCP25880
- OXYBENZONE [MART.]
- 95OOS7VE0Y
- KBio1_000184
- MLS001055487
- BRD-K59037100-001-05-5
- SCHEMBL15551
- DB01428
- SPBio_002893
- BPBio1_000742
- NSC7778
- SMR000035344
- ALBB-021277
- Benzophenone, 2-hydroxy-4-methoxy-
- Z104500700
- ADUVEX 24
- NCGC00016394-06
- NCGC00256323-01
- D05309
- OXYBENZONE [ORANGE BOOK]
- Viosorb 110
- component of Presun 23 (Salt/Mix)
- NCGC00016394-01
- UNII-95OOS7VE0Y
- HMS3714B16
- OXYBENZONE [HSDB]
- BIDD:ER0353
- NCI-C60957
- SPBio_001135
- NSC 7778
- Oxybenzone, United States Pharmacopeia (USP) Reference Standard
- EC 205-031-5
- F81513
- NCGC00065306-03
- CHEMBL1625
- ASL 24
- Sunscreen UV-15
- 2-HYDROXY-4-METHOXYBENZOPHENONE (OXYBENZONE)
- Q518114
- HMS2424P09
- 2-Hydroxy-4-methoxybenzophenone 10 microg/mL in Cyclohexane
- DB-289735
- HMS2091L16
- Spectrum_001049
- NSC-757260
- Q-200287
- Cyasorb UV 9 Light Absorber
- OXYBENZONE (USP-RS)
- BRD-K59037100-001-14-7
- CAS-131-57-7
- CCRIS 1078
- STK057962
- NS00000222
- Solaquin (Salt/Mix)
- (2-Hydroxy-4-methoxyphenyl)phenylmethanone
- Oxybenzonum (INN-Latin)
- BSPBio_000674
- Prestwick0_000887
- HMS1570B16
- SPECTRUM1500451
- InChI=1/C14H12O3/c1-17-11-7-8-12(13(15)9-11)14(16)10-5-3-2-4-6-10/h2-9,15H,1H
- Tox21_110418
- component of Caraloe snow & sun lip balm (Salt/Mix)
- SR-01000610567-2
- KBio2_004097
- Oxybenzone, analytical standard
- NCGC00065306-05
- SEESORB 101
- KBio2_006665
- CCG-40226
- Oxybenzonum (Latin)
- OXYBENZONE [USP MONOGRAPH]
- OXYBENZONE (MART.)
- BRN 1913145
- MOB
- EN300-21523
- Oxybenzone, Pharmaceutical Secondary Standard; Certified Reference Material
- AB00052063_13
- OXYBENZONE [USP-RS]
- CS-3186
- DA-56517
- NCGC00259534-01
- NCGC00016394-03
- NCGC00016394-08
- SUNSCREEN UV 15
- NCGC00016394-02
- AB00052063
- (2-hydroxy-4-methoxyphenyl)-phenylmethanone
- SHADE UVAGUARD COMPONENT OXYBENZONE
- Benzophenone 3;Eusolex-4360;2-Hydroxy-4-methoxybenzone
- component of Presun 30 (Salt/Mix)
- OXYBENZONE [WHO-DD]
- Uvinul 40
- OXYBENZONE [USAN]
- SUMISORB 110
- HMS500J06
- AC-11987
- EINECS 205-031-5
- NCGC00016394-07
- Spectrum3_000538
- OXYBENZONE COMPONENT OF SHADE UVAGUARD
- Oxybenzone [USAN:USP:INN]
- WLN: 1OR CQ DVR
- BSPBio_002155
- SR-01000610567
- Oxibenzona (INN-Spanish)
- AKOS000120532
- NSC757260
- OXYBENZONE [VANDF]
- SBI-0051470.P003
- MFCD00008387
- (2-hydroxy-4-methoxyphenyl)(phenyl) methanone
- H0266
- 2-Hydroxy-4-methoxybenzophenone,(2-Hydroxy-4-methoxyphenyl)phenylmethanone
- AI3-23644
- NCGC00016394-05
- DTXSID3022405
- Prestwick2_000887
- KBio3_001655
- Oprea1_174131
- component of Presun 29 (Salt/Mix)
- KBioSS_001529
- OXYBENZONE (USP MONOGRAPH)
- PreSun 15 (Salt/Mix)
- Oxybenzone
-
- MDL: MFCD00008387
- Inchi: 1S/C14H12O3/c1-17-11-7-8-12(13(15)9-11)14(16)10-5-3-2-4-6-10/h2-9,15H,1H3
- InChI Key: DXGLGDHPHMLXJC-UHFFFAOYSA-N
- SMILES: O(C([H])([H])[H])C1C([H])=C([H])C(=C(C=1[H])O[H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O
- BRN: 1913145
Computed Properties
- Exact Mass: 228.07900
- Monoisotopic Mass: 228.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Tautomer Count: 5
- Surface Charge: 0
- Topological Polar Surface Area: 46.5
Experimental Properties
- Color/Form: Light yellow crystal or milky white powder
- Density: 1,3 g/cm3
- Melting Point: 62-64 °C (lit.)
- Boiling Point: 150-160 °C/5 mmHg(lit.)
- Flash Point: Fahrenheit: 212 ° f
Celsius: 100 ° c - Refractive Index: 1.5805 (estimate)
- Solubility: 95% ethanol: soluble50mg/mL, clear, colorless
- Water Partition Coefficient: <0.1 g/100 mL at 20 ºC
- PSA: 46.53000
- LogP: 2.63180
- Merck: 6954
- Solubility: Insoluble in water. Soluble in acetone, ethanol, ethyl acetate, methanol and other organic solvents
Oxybenzone Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
- RTECS:DJ1575000
-
Hazardous Material Identification:
- Packing Group:II; III
- TSCA:Yes
- Packing Group:II; III
- HazardClass:9
- Toxicity:LD50 orally in rats: >12.8 g/kg (Lewerenz)
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Risk Phrases:R36/37/38
- Hazard Level:4.1
- Safety Term:4.1
- PackingGroup:III
Oxybenzone Customs Data
- HS CODE:29145000
- Customs Data:
China Customs Code:
2914502000Overview:
2914502000 2-hydroxyl-4-Methoxybenzophenone.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914502000 (2-hydroxy-4-methoxyphenyl)(phenyl)methanone.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%
Oxybenzone Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-21523-0.1g |
2-benzoyl-5-methoxyphenol |
131-57-7 | 95.0% | 0.1g |
$19.0 | 2025-02-19 | |
Enamine | EN300-21523-0.5g |
2-benzoyl-5-methoxyphenol |
131-57-7 | 95.0% | 0.5g |
$21.0 | 2025-02-19 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1485001-150MG |
131-57-7 | 150MG |
¥3199.48 | 2023-04-13 | |||
Enamine | EN300-21523-10.0g |
2-benzoyl-5-methoxyphenol |
131-57-7 | 95.0% | 10.0g |
$32.0 | 2025-02-19 | |
ChemScence | CS-3186-500g |
Oxybenzone |
131-57-7 | 99.91% | 500g |
$48.0 | 2022-04-28 | |
BAI LING WEI Technology Co., Ltd. | ALR-081N-100mg |
Benzophenone-3 (Bp-3) |
131-57-7 | 100mg |
¥ 154 | 2022-04-26 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | H36206-5G |
Oxybenzone |
131-57-7 | 98% | 5G |
¥283.19 | 2022-02-23 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H56690-25g |
Oxybenzone |
131-57-7 | 25g |
¥44.0 | 2022-04-28 | ||
abcr | AB117273-250 g |
2-Hydroxy-4-methoxybenzophenone, 98%; . |
131-57-7 | 98% | 250 g |
€98.70 | 2023-07-20 | |
TRC | O867300-1g |
Oxybenzone |
131-57-7 | 1g |
$ 75.00 | 2023-09-06 |
Oxybenzone Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:131-57-7)2-Hydroxy-4-methoxybenzophenone
Order Number:2471771
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Friday, 18 April 2025 17:06
Price ($):discuss personally
Oxybenzone Related Literature
-
Andrea Ricci,Michelle N. Chrétien,Luca Maretti,J. C. Scaiano Photochem. Photobiol. Sci. 2003 2 487
-
Marco Agnes,Andrea Nitti,Douglas A. Vander Griend,Daniele Dondi,Daniele Merli,Dario Pasini Chem. Commun. 2016 52 11492
-
Júlia Scaff Moreira Dias,Felipe Terra Martins,Jo?o Honorato de Araújo Neto,Eduardo Ernesto Castellano,Rommel Bezerra Viana,Jéssica da Silva Teixeira,Elisalva Teixeira Guimar?es,Milena Botelho Pereira Soares,Marília Imaculada Fraz?o Barbosa,Ant?nio Carlos Doriguetto New J. Chem. 2021 45 7501
-
4. 488. Furano-compounds. Part XI. The synthesis of α-anhydro-O-trimethylbrazilone and related compoundsP. C. Johnson,Alexander Robertson J. Chem. Soc. 1950 2381
-
Ruoyu Ma,Pinggui Tang,Yongjun Feng,Dianqing Li Dalton Trans. 2019 48 2750
131-57-7 (Oxybenzone) Related Products
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- 2040-04-2(2',6'-Dimethoxyacetophenone)
- 579-74-8(2-Methoxyacetophenone)
- 3722-51-8(Sieber Linker)
- 131-56-6(2,4-Dihydroxybenzophenone)
- 705-15-7(2-Hydroxy-5-methoxyacetophenone)
- 829-20-9(2',4'-Dimethoxyacetophenone)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:131-57-7)

Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:131-57-7)Oxybenzone

Purity:99.9%
Quantity:200kg
Price ($):Inquiry